2-Bromo-4-(bromomethyl)-1-methylbenzene
Overview
Description
2-Bromo-4-(bromomethyl)-1-methylbenzene, also known as this compound, is a potent, colorless, and volatile compound with a melting point of -60°C and a boiling point of 115°C. It is a highly reactive compound that is used in many scientific and industrial applications, including organic synthesis, chemical catalysis, and drug design. This compound has been studied extensively in recent years, and its unique properties have been used to develop new and innovative methods for synthesizing compounds, as well as for studying the biochemical and physiological effects of various compounds.
Scientific Research Applications
Bromination and Derivatization
One significant application of 2-Bromo-4-(bromomethyl)-1-methylbenzene and related compounds is in the field of bromination and further derivatization. A study by Aitken et al. (2016) explored the regioselective bromination of dimethylbenzenes, leading to the formation of bromomethyl-substituted benzene derivatives. These compounds were further utilized to synthesize sulfur-containing quinone derivatives, highlighting their utility in complex organic synthesis (Aitken, Jethwa, Richardson, & Slawin, 2016).
Thermochemistry Studies
In the thermochemistry realm, compounds similar to this compound have been studied for their vapor pressures and enthalpies. Verevkin et al. (2015) conducted experimental measurements on various bromo- and iodo-substituted methylbenzenes to evaluate their internal self-consistency and calculate gas-phase enthalpies of formation (Verevkin, Sazonova, Emel’yanenko, Zaitsau, Varfolomeev, Solomonov, & Zherikova, 2015).
Liquid-phase Oxidation
Okada and Kamiya (1981) investigated the liquid-phase oxidation of methylbenzenes using a cobalt-copper-bromide system. Their study showed high selectivities for benzyl acetates and benzaldehydes, and in certain cases, a nuclear-brominated product was also obtained, demonstrating the potential of brominated benzene derivatives in oxidation reactions (Okada & Kamiya, 1981).
X-Ray Structure Determinations
The structural properties of bromo- and bromomethyl-substituted benzenes, including those similar to this compound, have been analyzed using X-ray structure determinations. A study by Jones et al. (2012) provides detailed insights into the molecular interactions and packing motifs of these compounds, highlighting their varied chemical and physical properties (Jones, Kuś, & Dix, 2012).
Polymer Synthesis
In the field of polymer science, Uhrich et al. (1992) demonstrated the use of bromomethyl-substituted benzene derivatives in the one-pot synthesis of hyperbranched polyethers. This research showcases the application of such compounds in creating polymers with specific properties and functionalities (Uhrich, Hawker, Fréchet, & Turner, 1992).
properties
IUPAC Name |
2-bromo-4-(bromomethyl)-1-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Br2/c1-6-2-3-7(5-9)4-8(6)10/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWQPVINTIOVYLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CBr)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8Br2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30624071 |
Source
|
| Record name | 2-Bromo-4-(bromomethyl)-1-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30624071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
259231-26-0 |
Source
|
| Record name | 2-Bromo-4-(bromomethyl)-1-methylbenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30624071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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